N-(2,3-dimethylphenyl)-2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]acetamide
• InChI: InChI=1S/C28H26N4O3/c1-18-7-6-9-23(19(18)2)30-25(33)16-32-24-10-5-4-8-22(24)26-27(32)28(34)31(17-29-26)15-20-11-13-21(35-3)14-12-20/h4-14,17H,15-16H2,1-3H3,(H,30,33)
• InChI Key: JRTDVILXWXWQCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=C(C=C5)OC)C
• Molecular Formula: C28H26N4O3
• Molecular Weight: 466.5 g/mol
• CAS No.: 1189869-58-6

Description

N-(2,3-dimethylphenyl)-2-(3-(4-methoxybenzyl)-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H26N4O3 and its molecular weight is 466.541. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Agents

Studies on similar acetamide derivatives, such as those involving indolinyl acetamides, have shown promising antibacterial and antifungal activities against various pathogenic microorganisms. These compounds, characterized by their structural diversity and synthesis from accessible starting materials, highlight the potential for designing new antimicrobial agents with enhanced efficacy and selectivity (Debnath & Ganguly, 2015).

Synthetic Methodologies

Research on the synthesis and structural elucidation of acetamide derivatives, including those with complex heterocyclic frameworks, contributes to the development of novel synthetic routes in organic chemistry. These studies provide valuable insights into the design and synthesis of new compounds with potential applications in drug development and materials science (Skladchikov, Suponitskii, & Gataullin, 2013).

Pharmacological Applications

Some related compounds have been evaluated for their pharmacological properties, such as anti-inflammatory and analgesic activities. The exploration of these compounds in pharmacological studies underscores the importance of acetamide derivatives in the search for new therapeutic agents with specific biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Docking and Inhibitory Activity

Advancements in the synthesis of acetamide-based derivatives have also led to the exploration of their potential as inhibitors against various biological targets. Studies involving molecular docking and synthesis methodologies provide insights into the design of potent inhibitors for diseases such as hepatitis B, showcasing the role of these compounds in medicinal chemistry and drug design (Ivashchenko et al., 2019).